Cas no 890591-56-7 (5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid)
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid is a pyrazole derivative featuring a carboxylic acid functional group and an ethoxyphenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for the synthesis of bioactive molecules. The ethoxyphenyl moiety enhances lipophilicity, which may improve membrane permeability, while the carboxylic acid group allows for further derivatization or salt formation. Its structural features make it a versatile intermediate for developing compounds with potential therapeutic applications, particularly in targeting enzymes or receptors where pyrazole scaffolds are relevant. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.
890591-56-7 structure
Product Name:5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid
CAS No:890591-56-7
MF:C12H12N2O3
MW:232.235282897949
CID:714434
PubChem ID:3159737
Update Time:2025-06-07
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylicacid, 3-(4-ethoxyphenyl)-
- 3-(4-ETHOXYPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 5-(4-Ethoxy-phenyl)-2H-pyrazole-3-carboxylic acid
- F3250-0654
- 5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
- AKOS000266376
- EN300-41527
- 3-p-phenetyl-1H-pyrazole-5-carboxylic acid
- F14718
- cid_3159737
- DTXSID10390262
- MFCD05170025
- 1H-Pyrazole-5-carboxylic acid, 3-(4-ethoxyphenyl)-
- 890591-56-7
- SCHEMBL3447577
- AS-47630
- BDBM45839
- SB75056
- CHEMBL1488397
- 1197631-30-3
- PCCOHUMOXQWQTE-UHFFFAOYSA-N
- 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylic acid
- AKOS000145195
- MLS-0091999.0001
- BB 0219061
- Z111781378
- 5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid
-
- Inchi： 1S/C12H12N2O3/c1-2-17-9-5-3-8(4-6-9)10-7-11(12(15)16)14-13-10/h3-7H,2H2,1H3,(H,13,14)(H,15,16)
- InChI Key： PCCOHUMOXQWQTE-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=CC=1)C1C=C(C(=O)O)NN=1
Computed Properties
- Exact Mass: 232.08500
- Monoisotopic Mass: 232.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.1
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 515.3±45.0 °C at 760 mmHg
- PSA: 75.21000
- LogP: 2.17360
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E677658-100mg |
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid |
890591-56-7 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E677658-500mg |
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid |
890591-56-7 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E677658-1g |
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid |
890591-56-7 | 1g |
$ 340.00 | 2022-06-05 | ||
| A2B Chem LLC | AB88442-1g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 1g |
$1190.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-2g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 2g |
$1618.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-5g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 5g |
$2293.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-10g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 10g |
$2878.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-25g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 25g |
$4250.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-50g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 50g |
$6028.00 | 2024-04-19 | |
| A2B Chem LLC | AB88442-100g |
3-(4-Ethoxyphenyl)-1h-pyrazole-5-carboxylic acid |
890591-56-7 | 95+% | 100g |
$8593.00 | 2024-04-19 |
5-(4-Ethoxyphenyl)-1H-pyrazole-3-carboxylic Acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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